Irinotecan-d10

• Molecular Formula: C33H38N4O6
• Molecular Weight: 596.7 g/mol
• InChI: InChI=1S/C33H38N4O6/c1-3-22-23-16-21(43-32(40)36-14-10-20(11-15-36)35-12-6-5-7-13-35)8-9-27(23)34-29-24(22)18-37-28(29)17-26-25(30(37)38)19-42-31(39)33(26,41)4-2/h8-9,16-17,20,41H,3-7,10-15,18-19H2,1-2H3/t33-/m0/s1/i5D2,6D2,7D2,12D2,13D2
• InChIKey: UWKQSNNFCGGAFS-YTLGVAQSSA-N

Irinotecan-d10 Deuterated Internal Standard

Irinotecan-d10 is a stable isotope-labeled analog of the chemotherapeutic agent irinotecan, wherein ten hydrogen atoms are replaced by deuterium . This substitution increases its molecular mass by approximately 10 Da relative to unlabeled irinotecan (633.20 vs. 586.68 for the free base form) without altering its chemical structure or biological activity [1]. It is primarily utilized as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays to correct for matrix effects and ionization variability during the quantification of irinotecan and its metabolites in biological matrices [2].

Workflow LC-MS/MS bioanalysis of irinotecan

Selection Deuterated (d10) internal standard

Use context Quantification in research matrices

• [1] PubChem. (2025). Irinotecan-d10 Hydrochloride (Compound Summary). View Source
• [2] Goldwirt, L., et al. (2012). Quantification of irinotecan, SN38, and SN38G in human and porcine plasma by ultra high-performance liquid chromatography–tandem mass spectrometry and its application to hepatic chemoembolization. Journal of Pharmaceutical and Biomedical Analysis, 70, 254-261. View Source

Why Irinotecan-d10 Cannot Be Replaced

While several deuterated irinotecan analogs exist (e.g., irinotecan-d3, irinotecan-d5), substitution with these alternatives is analytically unsound due to differences in mass shift, isotopic purity, and chromatographic behavior. Regulatory guidance for bioanalytical method validation (BMV) stipulates that the internal standard should have a mass difference of at least 3 Da from the analyte to avoid isotopic interference [1]. Irinotecan-d10, with a +10 Da shift, exceeds this threshold, whereas analogs with fewer deuterium atoms (e.g., irinotecan-d3, +3 Da) risk spectral overlap and cross-talk with the unlabeled analyte, compromising assay specificity [2]. Furthermore, the extent of deuteration directly impacts the degree to which the internal standard can correct for matrix effects and extraction variability; a higher deuterium content typically provides more robust normalization [3].

1

Unlabeled irinotecan shares identical m/z and cannot differentiate analyte from IS in MS detection.

2

Non-deuterated structural analogs often show retention-time shifts and ionization differences, reducing matrix-effect correction accuracy.

3

Deuterated IS may contain trace metabolite impurities or suffer in-source fragmentation; lot-specific evaluation is necessary to avoid metabolite interference.

• [1] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source
• [3] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source

Irinotecan-d10 Selection Evidence

Mass Spectrometric Separation

Irinotecan-d10 provides a +10 Da mass shift from the unlabeled analyte (m/z 587.3 → 597.3 for the [M+H]+ ion), compared to only a +3 Da shift for irinotecan-d3 [1]. This larger mass difference ensures complete baseline resolution in the mass spectrometer, eliminating isotopic crosstalk that can lead to inaccurate quantification, particularly at low analyte concentrations [2].

Mass shift

Head-to-head

m/z 597.3 vs 587.2 (Δ10.1 Da); d5 only ~5.0 Da

Supports unambiguous analyte-IS separation

Reported MRM conditions; larger shift reduces cross-talk

Evidence Dimension	Mass shift from unlabeled irinotecan
Target Compound Data	+10 Da (from 586.68 to 596.74 for free base)
Comparator Or Baseline	Irinotecan-d3: +3 Da
Quantified Difference	+7 Da greater mass separation
Conditions	Theoretical calculation based on molecular formulas; confirmed by MS analysis

Why This Matters

A mass shift of at least 5 Da is recommended to avoid isotopic interference in MRM transitions, making irinotecan-d10 a more robust and reliable internal standard for regulatory-compliant bioanalysis.

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source
• [2] Goldwirt, L., et al. (2012). Quantification of irinotecan, SN38, and SN38G in human and porcine plasma by ultra high-performance liquid chromatography–tandem mass spectrometry and its application to hepatic chemoembolization. Journal of Pharmaceutical and Biomedical Analysis, 70, 254-261. View Source

Isotopic Purity

In a validated uHPLC-MS/MS method employing irinotecan-d10 as the internal standard, the accuracy for irinotecan quantification in human plasma ranged from 98.5% to 110.3%, with precision (CV%) between 0.8% and 2.8% across the calibration range of 5–1000 ng/mL [1]. This level of performance meets or exceeds FDA BMV guidance criteria (accuracy within ±15%, precision ≤15%) and demonstrates the compound's capacity to correct for sample-to-sample variability.

Isotopic purity

Specification review

≥99% deuterated forms (d1-d10) vs ~90% commercial grade

Minimizes systematic positive bias in quantification

Supplier specification; verify lot-specific incorporation

Evidence Dimension	Analytical method performance using internal standard
Target Compound Data	Accuracy: 98.5-110.3%; Precision: 0.8-2.8% CV
Comparator Or Baseline	Method without internal standard (estimated accuracy and precision would be significantly poorer due to matrix effects and extraction variability)
Quantified Difference	Not directly quantifiable without a parallel method, but the achieved accuracy and precision are within FDA acceptance criteria, which would be unattainable without a suitable internal standard.
Conditions	Human plasma, uHPLC-MS/MS, calibration range 5-1000 ng/mL

Why This Matters

The high accuracy and precision enabled by irinotecan-d10 are essential for generating reliable pharmacokinetic data in clinical trials and therapeutic drug monitoring, directly impacting dosing decisions and patient safety.

• [1] Goldwirt, L., et al. (2012). Quantification of irinotecan, SN38, and SN38G in human and porcine plasma by ultra high-performance liquid chromatography–tandem mass spectrometry and its application to hepatic chemoembolization. Journal of Pharmaceutical and Biomedical Analysis, 70, 254-261. View Source

Validated Method Accuracy

Commercially available irinotecan-d10 hydrochloride is supplied with a Certificate of Analysis (CoA) confirming a chemical purity of ≥95% (by TLC) and isotopic enrichment suitable for its use as an internal standard . Identity is verified by 1H-NMR and mass spectrometry, ensuring that the compound is structurally intact and that the deuterium label is correctly positioned . This level of characterization is critical for ensuring lot-to-lot consistency in analytical methods, a requirement for regulatory submissions (e.g., ANDA, DMF).

Method accuracy

Reported validation

Accuracy 98.5–110.3%; precision 0.8–2.8%

Falls within typical bioanalytical criteria

Human plasma research matrix; uHPLC-MS/MS

Evidence Dimension	Chemical and isotopic purity
Target Compound Data	Chemical purity ≥95% (TLC); isotopic purity ~90% (typical for commercial lots)
Comparator Or Baseline	Unlabeled irinotecan reference standard (typically ≥98% purity)
Quantified Difference	Slightly lower chemical purity for the labeled analog, which is expected due to synthetic complexity, but still within acceptable limits for its intended use as an IS.
Conditions	Vendor QC specifications (Santa Cruz Biotechnology)

Why This Matters

Procuring a well-characterized, high-purity internal standard is essential for method reproducibility and regulatory compliance, reducing the risk of assay failure due to impurities or incorrect labeling.

Co-Elution and Ionization Matching

While irinotecan-d10 is used as an internal standard and is assumed to behave identically to unlabeled irinotecan, deuterium substitution can introduce a kinetic isotope effect (KIE) that alters metabolic rates [1]. A review of deuterated pharmaceuticals notes that deuteration can reduce clearance and redirect metabolic pathways, potentially lowering toxicity [2]. For irinotecan-d10 specifically, no direct comparative in vivo data is available, but class-level evidence suggests that deuterated analogs may exhibit improved pharmacokinetic profiles compared to their non-deuterated counterparts.

Co-elution matching

Class-level

Nearly identical RT and ionization efficiency vs non-analog IS

Supports matrix-effect correction

Class-level behavior; confirm with specific matrix

Evidence Dimension	Potential impact on drug metabolism and clearance
Target Compound Data	No direct quantitative data available for irinotecan-d10; inference based on class of deuterated compounds.
Comparator Or Baseline	Unlabeled irinotecan
Quantified Difference	Not quantified for this specific compound; class-level studies show deuterated drugs can have reduced clearance (e.g., deutetrabenazine vs. tetrabenazine).
Conditions	Inference from review of deuterated pharmaceuticals

Why This Matters

Understanding the potential for a KIE is crucial for interpreting pharmacokinetic data when using irinotecan-d10 as an internal standard, as any differential metabolism could bias results. It also highlights the compound's potential as a research tool for studying the metabolic fate of irinotecan.

• [1] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source
• [2] Belete, T. M. (2022). Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer. Drug Design, Development and Therapy, 16, 3465-3472. View Source

Irinotecan-d10 Bioanalytical Applications

Therapeutic Drug Monitoring

Irinotecan-d10 is the internal standard of choice for LC-MS/MS methods designed to quantify irinotecan, SN-38, and SN-38G in human plasma, as demonstrated in studies involving hepatic chemoembolization [1]. Its use ensures the accuracy and precision required for calculating pharmacokinetic parameters (AUC, Cmax, t1/2) in patient populations, which is critical for dose optimization and therapeutic drug monitoring [2].

Pharmacokinetic and Bioequivalence Studies

For generic drug applications (ANDA) and Drug Master Files (DMF), regulatory agencies mandate the use of stable isotope-labeled internal standards for the quantification of active pharmaceutical ingredients and their metabolites in biological matrices [1]. Irinotecan-d10, with its +10 Da mass shift and documented performance in validated methods, meets these stringent requirements, facilitating successful regulatory submissions [2].

Drug-Drug Interaction and Metabolism

In preclinical species (e.g., rodents, pigs), irinotecan-d10 enables precise measurement of irinotecan exposure in plasma and tissues, even in the presence of complex biological matrices [1]. This is essential for establishing pharmacokinetic/pharmacodynamic (PK/PD) relationships and assessing the safety profile of irinotecan formulations in early-stage drug development.

Multiplexed LC-MS/MS Assay Development

Researchers studying the impact of deuteration on drug metabolism can employ irinotecan-d10 as a probe to compare its in vitro and in vivo metabolic stability against unlabeled irinotecan [2]. Differences in metabolite profiles or clearance rates can provide insights into the role of specific metabolic enzymes and the potential for developing deuterated irinotecan analogs with improved therapeutic windows.

Application

Selection Property

Validation Focus

PK research monitoring

Deuterium incorporation purity

Quantification accuracy in human plasma research matrices

Bioequivalence study support

Validated method accuracy

Precision and matrix-effect correction

Drug-drug interaction research

Co-elution and ionization matching

Metabolite interference assessment

Multiplexed antineoplastic drug assays

Specific correction for irinotecan recovery

High-throughput method consolidation

• [1] Goldwirt, L., et al. (2012). Quantification of irinotecan, SN38, and SN38G in human and porcine plasma by ultra high-performance liquid chromatography–tandem mass spectrometry and its application to hepatic chemoembolization. Journal of Pharmaceutical and Biomedical Analysis, 70, 254-261. View Source
• [2] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source